Cas no 57674-17-6 (Pyrazine, 2-chloro-3-(2-methylpropyl)-)

• Product Name: Pyrazine, 2-chloro-3-(2-methylpropyl)-
• CAS No: 57674-17-6
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• MDL: MFCD18974291
• CID: 344601
• PubChem ID: 521814
• Update Time: 2025-04-19

Pyrazine, 2-chloro-3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-chloro-3-(2-methylpropyl)-
• 2-chloro-3-isobutylpyrazine
• 2-chloro-3-(2-methylpropyl)pyrazine
• 2-Chloro-3-isobutylpyrazine #
• 57674-17-6
• DTXSID90334740
• SCHEMBL10923069
• AKOS013907534
• 2-chloro-3-isobutyl-pyrazine

• MDL： MFCD18974291
• Inchi： 1S/C8H11ClN2/c1-6(2)5-7-8(9)11-4-3-10-7/h3-4,6H,5H2,1-2H3
• InChI Key： ZWVNFQUBQJXJOP-UHFFFAOYSA-N
• SMILES： ClC1C(CC(C)C)=NC=CN=1

Computed Properties

• Exact Mass: 170.06123
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines